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Introduction

Iron(ll) sulfate (FeSOa) is a critical component in various pharmaceutical formulations, primarily
for the treatment and prevention of iron-deficiency anemia. Ensuring the purity of this raw
material is paramount for guaranteeing the safety, efficacy, and quality of the final drug product.
Titrimetric analysis offers a robust, reliable, and cost-effective method for quantifying the iron(ll)
content and, consequently, the purity of iron(ll) sulfate.

This application note details two widely accepted redox titration methods for the determination
of iron(ll) sulfate purity:

e Permanganometric Titration: Utilizes a standardized solution of potassium permanganate
(KMnOa) as the titrant. The permanganate ion (MnOa™) is a strong oxidizing agent that reacts
with iron(ll) ions (Fe2*). The endpoint is self-indicating, marked by the persistence of the

purple color of the permanganate ion.[1]
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o Cerimetric Titration: Employs a standardized solution of cerium(IV) sulfate (Ce(S0Oa4)2) as the
titrant. Cerium(IV) ions (Ce**) are potent oxidizing agents that react with Fe2* in a 1:1 mole
ratio.[2][3] A redox indicator, such as ferroin, is typically used to detect the endpoint, which is
characterized by a sharp color change.[2][4]

Both methods are based on the oxidation of iron(ll) to iron(lll) and provide accurate and precise
results when performed correctly. The choice of method may depend on factors such as
reagent availability, potential interferences, and specific regulatory requirements.

Principle of the Titration Methods

The fundamental principle underlying both methods is a redox reaction where iron(ll) ions are
oxidized to iron(lIl) ions by a strong oxidizing agent (the titrant).

Permanganometric Titration: In an acidic medium (typically sulfuric acid), the permanganate ion
is reduced to manganese(ll) ion, while oxidizing iron(ll) to iron(ll1).[1][5] The half-reactions and
the overall net ionic equation are as follows:

e Oxidation: 5Fe2+ — 5Fe3*+ + be-
e Reduction: MnO4~ + 8H* + 5e~ - Mn2* + 4H20
e Overall Reaction: MnOa~ + 5Fe?* + 8H* - Mn2* + 5Fe3* + 4H20[5]

Cerimetric Titration: In an acidic solution, cerium(IV) ions are reduced to cerium(lll) ions as they
oxidize iron(ll) to iron(lIl). The reaction proceeds in a 1:1 stoichiometric ratio:[2][3]

e Overall Reaction: Ce** + Fe2+ —» Ce3* + Fe3*

Data Presentation
Reagent Specifications
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Molar Mass (g/mol  Typical

Reagent Formula .
) Concentration

Iron(Il) Sulfate

FeS0a4-7H20 278.01 Sample
Heptahydrate
Potassium

KMnOa 158.03 0.02 M (0.1 N)
Permanganate
Cerium(lV) Sulfate Ce(S04)2 332.24 0.1M(0.1N)
Sodium Oxalate Naz2C204 134.00 Primary Standard
Sulfuric Acid H2S0a4 98.08 1M
Ferroin Indicator CseH24FeNeSOa4 692.52 0.025 M

Example Titration Data and Purity Calculation
(Permanganometry)
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Parameter Trial 1 Trial 2 Trial 3

Mass of Iron(ll)

0.5012 0.5005 0.5020
Sulfate Sample (g)
Initial Burette Reading

0.00 0.00 0.00
(mL)
Final Burette Reading

18.05 17.98 18.10
(mL)
Volume of KMnOa

18.05 17.98 18.10
used (mL)
Molarity of KMnOa

0.0200 0.0200 0.0200
(mol/L)
Moles of KMnOa (mol)  3.61 x 104 3.60x 104 3.62x104
Moles of Fe2* (mol) 1.805 x 103 1.800 x 103 1.810 x 10-3
Mass of FeSOa4-7H20

0.5018 0.5004 0.5032
@
Purity (%) 100.12 99.98 100.24
Average Purity (%) \multicolumn{3}{c }100.11}
Standard Deviation \multicolumn{3}Hc K0.13}

Experimental Protocols
Protocol 1: Permanganometric Titration

4.1.1. Materials and Reagents:

Iron(ll) sulfate heptahydrate (FeSOa4-7H20) sample

Potassium permanganate (KMnOa)

Sodium oxalate (Na2C204), primary standard grade

Concentrated sulfuric acid (H2SOa)
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¢ Distilled or deionized water

e Analytical balance

e Volumetric flasks (250 mL, 500 mL)

o Burette (50 mL)

e Pipette (25 mL)

o Erlenmeyer flasks (250 mL)

o Heating plate

4.1.2. Preparation of 0.02 M Potassium Permanganate Solution:

» Weigh approximately 3.2 g of KMnOa4 and dissolve it in 1000 mL of distilled water.

 Boil the solution for about an hour to oxidize any organic matter present.

o Allow the solution to cool and stand for at least 24 hours in the dark to allow for the
precipitation of manganese dioxide (MnOz).

o Carefully decant or filter the supernatant solution through a sintered glass funnel to obtain a
clear solution. Store in a clean, dark bottle.

4.1.3. Standardization of Potassium Permanganate Solution:

o Accurately weigh about 0.2 g of dried primary standard sodium oxalate into a 250 mL
Erlenmeyer flask.

o Add approximately 100 mL of distilled water and 20 mL of 1 M sulfuric acid.

e Heat the solution to 60-70°C.[6]

« Titrate the hot solution with the prepared KMnOa solution. The endpoint is reached when the
first persistent pink color remains for about 30 seconds.[7]

e Record the volume of KMnOa used and calculate the exact molarity.
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4.1.4, Titration of Iron(Il) Sulfate:

o Accurately weigh about 0.5 g of the iron(ll) sulfate heptahydrate sample into a 250 mL
Erlenmeyer flask.

e Dissolve the sample in approximately 100 mL of distilled water and add 20 mL of 1 M sulfuric
acid. The acid is added to prevent the oxidation of iron(ll) by air and to provide the necessary
acidic medium for the reaction.[8][9]

« Titrate the solution with the standardized KMnOa solution until the first permanent pale pink
color is observed.[9]

e Record the volume of KMnOa4 solution consumed.

e Repeat the titration at least two more times for precision.

4.1.5. Calculation of Purity:

The percentage purity of iron(ll) sulfate heptahydrate is calculated using the following formula:
Purity (%) = (V x M x 5 x Molar Mass of FeSOa4-7H20) / (Mass of Sample) x 100

Where:

V = Volume of KMnOa solution used (L)

M = Molarity of KMnOa solution (mol/L)

5 = Stoichiometric ratio of Fe?* to MnOa~[5]

Molar Mass of FeSOa4-7H20 = 278.01 g/mol

Protocol 2: Cerimetric Titration

4.2.1. Materials and Reagents:
« lron(ll) sulfate heptahydrate (FeSOa4-7H20) sample

o Ammonium cerium(IV) sulfate dihydrate ((NH4)2Ce(SQOa)4-2H20)
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o Ammonium iron(ll) sulfate hexahydrate ((NH4)2Fe(SOa4)2-6H20), primary standard grade
o Concentrated sulfuric acid (Hz2SOa4)

 Ferroin indicator solution

« Distilled or deionized water

e Analytical balance

e Volumetric flasks (500 mL)

o Burette (50 mL)

o Pipette (25 mL)

o Erlenmeyer flasks (250 mL)

4.2.2. Preparation of 0.1 M Cerium(lV) Sulfate Solution:

e To 500 mL of distilled water, cautiously add 28 mL of concentrated sulfuric acid and allow the
solution to cool.

o Weigh approximately 63.2 g of ammonium cerium(IV) sulfate dihydrate and dissolve it in the
cooled acid solution.

o Transfer the solution to a 1000 mL volumetric flask and dilute to the mark with distilled water.

4.2.3. Standardization of Cerium(lV) Sulfate Solution:

Accurately weigh about 0.8 g of primary standard ammonium iron(ll) sulfate hexahydrate into
a 250 mL Erlenmeyer flask.

Dissolve the solid in 100 mL of 1 M sulfuric acid.

Add 2-3 drops of ferroin indicator.

Titrate with the prepared cerium(lV) sulfate solution. The endpoint is indicated by a sharp
color change from red to pale blue/green.[2]
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e Record the volume of Ce(S0a4)2 used and calculate the exact molarity.
4.2.4. Titration of Iron(ll) Sulfate:

o Accurately weigh about 0.5 g of the iron(ll) sulfate heptahydrate sample into a 250 mL
Erlenmeyer flask.[2]

» Dissolve the sample in approximately 100 mL of distilled water and add 20 mL of 1 M sulfuric
acid.

e Add 2-3 drops of ferroin indicator.

« Titrate the solution with the standardized 0.1 M cerium(IV) sulfate solution until the endpoint
color change (red to pale blue/green) is observed.[2]

o Record the volume of Ce(SOa4)2 solution consumed.

» Repeat the titration at least two more times for accuracy.

4.2.5. Calculation of Purity:

The percentage purity of iron(ll) sulfate heptahydrate is calculated using the following formula:
Purity (%) = (V x M x Molar Mass of FeSOa4-7H20) / (Mass of Sample) x 100

Where:

¢ V =Volume of Ce(S0a4)2 solution used (L)

e M = Molarity of Ce(S0a4)2 solution (mol/L)

e Molar Mass of FeS0O4-7H20 = 278.01 g/mol

Visualizations
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Caption: Experimental workflow for the titrimetric determination of iron(ll) sulfate purity.
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Caption: Redox reactions in permanganometric titration of iron(ll).

Ce** (Cerium IV) Reduction (gainse7) | ces+ (Cerium Ill)
Fe2* (Iron II) Oxidation (loses e7) Fes* (Iron IlIl)

Click to download full resolution via product page

Caption: Redox reactions in cerimetric titration of iron(ll).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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